4-Benzyl-2-(2-phenyloxiran-2-yl)morpholine

• CAS No.: 664361-21-1
• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol
• IUPAC Name: 4-benzyl-2-(2-phenyloxiran-2-yl)morpholine
• InChI: InChI=1S/C19H21NO2/c1-3-7-16(8-4-1)13-20-11-12-21-18(14-20)19(15-22-19)17-9-5-2-6-10-17/h1-10,18H,11-15H2
• InChI Key: LNMDBGRIEPCIOY-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1CC2=CC=CC=C2)C3(CO3)C4=CC=CC=C4

Description

4-Benzyl-2-(2-phenyloxiran-2-yl)morpholine is a useful research compound. Its molecular formula is C19H21NO2 and its molecular weight is 295.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of trimethylsulfoxonium iodide (783 mg, 1 equiv.) and sodium hydride (142 mg, 1 equiv.) in dimethylformamide (17 mL) at 0° C. under nitrogen atmosphere was added dimethylsulfoxide (251 μL, 1 equiv.) and the resulting suspension was stirred for 30 minutes. A solution of (4-Benzyl-morpholin-2-yl)-phenyl-methanone (1 g, 1 equiv.) in dimethylformamide (10 mL) was then added dropwise. Stirring was continued for 30 minutes and the reaction was stopped by addition of water (50 mL). The aqueous solution was extracted with diethyl ether, the organic phase dried with MgSO4, and evaporated in vacuo. The crude material was purified using a column chromatography on silica gel eluting with a mixture of ethyl acetate/heptane (20/80) to give 825 mg of the title compound as a colourless oil (78%), mixture of two diastereoisomers. LCMS (6 minute method) [M+H]+=296 @ Rt 1.88 min. single peak.